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Compound of Interest

Compound Name: Clofibrate

Cat. No.: B1669205

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Clofibrate, a compound requiring careful management due to its
potential hazards. Adherence to these procedural steps will support the integrity of your
research and the safety of your team.

Hazard Communication: Clofibrate is classified as harmful if swallowed, a skin irritant, and can
cause serious eye damage.[1] It is crucial to be fully aware of these risks before beginning any
work.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the first line of defense against exposure. The
following table summarizes the necessary protective gear for handling Clofibrate.
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PPE Category Item Specifications
Nitrile or low-protein, powder-
free latex gloves are

Hand Protection Gloves recommended. Consider

double gloving for enhanced

protection.[2]

Eye and Face Protection

Safety Goggles and Face
Shield

Goggles should be worn to
protect against splashes. A full
face shield offers
supplementary protection and
is required when there is a risk

of splashing.[2][3]

Body Protection

Laboratory Coat or Gown

A disposable gown made of a
resistant material like
polyethylene-coated
polypropylene should be worn

over personal clothing.[4]

Respiratory Protection

Dust Respirator

A particulate respirator should
be used, especially when
handling the solid form, to

avoid inhalation of dust.[2]

Operational and Disposal Plans

Handling and Storage:

o Preparation: Work with Clofibrate should be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure. Avoid generating dust.[2]

o Storage: Store Clofibrate in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible materials such as oxidizing agents.[2]

Disposal Plan:
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o Waste Generation: All disposable materials that come into contact with Clofibrate, including
gloves, gowns, and cleaning materials, should be considered contaminated waste.

» Waste Collection: Place all contaminated waste into a designated, labeled, and sealed
container.

» Disposal: Dispose of chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Consult with your institution's environmental health and
safety (EHS) department for specific guidance on hazardous waste disposal.[5]

Emergency Procedures
Immediate and appropriate action during an emergency is critical to minimizing harm.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Call a physician immediately.[1]

 Inhalation: Move the exposed person to fresh air. If they are not breathing, provide artificial
respiration. Seek medical attention.[1]

Spill Response: A structured approach to spill cleanup is essential to prevent further
contamination and exposure. The following workflow outlines the necessary steps.

Clofibrate Spill Response Workflow

Quantitative Data

The following table provides key toxicity data for Clofibrate. This information is critical for
understanding the substance's hazard potential.
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Data Point Value Species
LD50 (Oral) 940 mg/kg Rat
LD50 (Intraperitoneal) 910 mg/kg Rat
TDLO (Oral) 171 ml/kg/6D intermittent Human

LD50: Lethal Dose, 50%. The
dose that is lethal to 50% of

the tested population.

TDLO: Lowest Published Toxic
Dose.

(Source:[1])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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